Cas no 10402-70-7 (4-oxopentanoate)

4-oxopentanoate structure
4-oxopentanoate structure
Product Name:4-oxopentanoate
CAS No:10402-70-7
MF:C5H7O3
MW:115.107281923294
CID:5561077
PubChem ID:5177120
Update Time:2024-03-01

4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

    • 4-oxopentanoate
    • levulininate
    • Inchi: 1S/C5H8O3/c1-4(6)2-3-5(7)8/h2-3H2,1H3,(H,7,8)/p-1
    • InChI Key: JOOXCMJARBKPKM-UHFFFAOYSA-M
    • SMILES: C([O-])(=O)CCC(=O)C

Computed Properties

  • Exact Mass: 115.039519081g/mol
  • Monoisotopic Mass: 115.039519081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 57.2Ų

4-oxopentanoate Related Literature

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